Cas no 7540-67-2 (O-Acetylhomoserine)

O-Acetylhomoserine Properties

Names and Identifiers

• O-ACETYL-L-HOMOSERINE HYDROCHLORIDE
• [S,(+)]-2-Amino-4-acetyloxybutyric acid
• L-2-Amino-4-acetoxy-buttersaeure
• L-Homoserine acetate
• L-HOMOSERINE ACETATE,HYDROCHLORIDE
• O-Acetylhomoserine
• O-Acetyl-L-homoserin,L-2-Amino-4-acetoxy-buttersaeure
• O-Acetyl-L-homoserineHCl
• O-Acetyl-L-Hse-OH
• Q27101834
• SCHEMBL180571
• C01077
• DTXSID30996846
• CS-0261097
• (2S)-4-acetyloxy-2-aminobutanoic acid
• (2S)-4-(acetyloxy)-2-aminobutanoic acid
• FCXZBWSIAGGPCB-YFKPBYRVSA-N
• 7540-67-2
• CHEBI:16288
• O-acetyl-L-homoserine
• EN300-7708736
• O-Acetyl-L-homoserine
• O-Acetyl homoserine
• +Expand

• MDL： MFCD07357497
• InChIKey： FCXZBWSIAGGPCB-YFKPBYRVSA-N
• Inchi： InChI=1S/C6H11NO4/c1-4(8)11-3-2-5(7)6(9)10/h5H,2-3,7H2,1H3,(H,9,10)/t5-/m0/s1
• SMILES： CC(=O)OCCC(C(=O)O)N

Computed Properties

• Exact Mass: 197.04500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 161.069
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _3.8
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• LogP: 0.85380
• PSA: 89.62000
• Melting Point: 134-136°C
• Color/Form: Not available
• Solubility: Not available

O-Acetylhomoserine Security Information

O-Acetylhomoserine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%